Cas no 1311390-85-8 (tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate)

Tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate is a bicyclic lactam derivative featuring a rigid [2.2.2] ring system, which confers structural stability and steric specificity. The tert-butoxycarbonyl (Boc) protecting group enhances its utility in organic synthesis, particularly in peptide and heterocycle chemistry, by providing selective deprotection under mild acidic conditions. The carbonyl group at the 6-position offers a reactive handle for further functionalization. This compound is valued for its role as a versatile intermediate in pharmaceutical research, enabling the synthesis of complex scaffolds with potential bioactive properties. Its well-defined stereochemistry and compatibility with diverse reaction conditions make it a reliable building block for medicinal chemistry applications.

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate structure

1311390-85-8 structure

Product Name:tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

CAS No:1311390-85-8

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD23106477

CID:2094104

PubChem ID:67234017

Update Time:2025-05-28

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- 2-Boc-2-azabicyclo[2.2.2]octane-6-one
- EN300-1654179
- SY098031
- AS-33877
- MFCD23106477
- SCHEMBL1975303
- tert-butyl6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- TZFSRKZPRIJHFU-UHFFFAOYSA-N
- tert-butyl 5-oxo-3-azabicyclo[2.2.2]octane-3-carboxylate
- PB38421
- AKOS023412195
- tert-butyl 7-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- SB10903
- 1311390-85-8
- 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
- CS-0048152
- 2-Boc-6-Oxo-2-Azabicyclo[2.2.2]octane
- 2-Boc-2-azabicyclo[2.2.2]octan-6-one
- LCC39085
- MDL： MFCD23106477
- Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)10(14)6-8/h8-9H,4-7H2,1-3H3
- InChI Key： TZFSRKZPRIJHFU-UHFFFAOYSA-N
- SMILES： O=C1CC2CN(C(=O)OC(C)(C)C)C1CC2

Computed Properties

Exact Mass: 225.13649347g/mol
Monoisotopic Mass: 225.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.6Å²

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM106452-250mg	2-boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8	97%	250mg	$239	2021-08-06
Chemenu	CM106452-1g	2-boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8	97%	1g	$715	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ER300-200mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95+%	200mg	1496.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ER300-50mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95+%	50mg	496.0CNY	2021-07-14
TRC	B390850-10mg	2-Boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8		10mg	$ 64.00	2023-04-18
TRC	B390850-50mg	2-Boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8		50mg	$ 224.00	2023-04-18
TRC	B390850-100mg	2-Boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8		100mg	$ 379.00	2023-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04165-1g	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95%	1g	¥4388.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04165-250mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95%	250mg	¥1457.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04165-100mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95%	100mg	¥1100.0	2024-07-18

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

1311390-85-8 (tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate) Related Products

Recommended suppliers

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent